Cas no 2228607-15-4 (6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline)

6-(Aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline is a fluorinated aniline derivative featuring an aminooxy functional group, which enhances its reactivity in conjugation and derivatization applications. The presence of difluoro substituents on the aromatic ring contributes to its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. The dimethylamino group further modulates its electronic characteristics, improving solubility and stability in various reaction conditions. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials, where precise functionalization and controlled reactivity are essential. Its structural versatility allows for selective modifications, making it a preferred choice for researchers in synthetic chemistry.
6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline structure
2228607-15-4 structure
Product Name:6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline
CAS No:2228607-15-4
MF:C9H12F2N2O
MW:202.201189041138
CID:6000754
PubChem ID:165614160
Update Time:2025-05-19

6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline
    • 2228607-15-4
    • 6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
    • EN300-1734267
    • Inchi: 1S/C9H12F2N2O/c1-13(2)9-6(5-14-12)3-4-7(10)8(9)11/h3-4H,5,12H2,1-2H3
    • InChI Key: SGEMQQNMHQWFLV-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(CON)=C1N(C)C)F

Computed Properties

  • Exact Mass: 202.09176933g/mol
  • Monoisotopic Mass: 202.09176933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.5Ų

6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734267-0.05g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
0.05g
$1068.0 2023-09-20
Enamine
EN300-1734267-0.1g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
0.1g
$1119.0 2023-09-20
Enamine
EN300-1734267-0.25g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
0.25g
$1170.0 2023-09-20
Enamine
EN300-1734267-0.5g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
0.5g
$1221.0 2023-09-20
Enamine
EN300-1734267-1.0g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
1g
$1272.0 2023-06-04
Enamine
EN300-1734267-2.5g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
2.5g
$2492.0 2023-09-20
Enamine
EN300-1734267-5.0g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
5g
$3687.0 2023-06-04
Enamine
EN300-1734267-10.0g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
10g
$5467.0 2023-06-04
Enamine
EN300-1734267-1g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
1g
$1272.0 2023-09-20
Enamine
EN300-1734267-5g
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
2228607-15-4
5g
$3687.0 2023-09-20

Additional information on 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline (CAS No: 2228607-15-4)

6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline, identified by the CAS number 2228607-15-4, is a fluorinated aromatic amine derivative with significant potential in the field of pharmaceutical chemistry. This compound features a unique structural motif comprising an aminoxy-substituted methyl group attached to a difluorinated aniline backbone, which endows it with distinct electronic and steric properties. The presence of fluorine atoms at the 2 and 3 positions of the benzene ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug design.

The aminooxy functional group in this molecule serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through reductive amination or coupling reactions. This feature is particularly useful in medicinal chemistry, where such intermediates can be readily transformed into bioactive molecules targeting various disease pathways. The N,N-dimethylaniline moiety contributes to the compound's basicity and solubility characteristics, which are critical factors in drug formulation and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural flexibility of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline, suggesting its suitability as a hit compound in high-throughput screening (HTS) campaigns. Studies indicate that fluorinated anilines exhibit enhanced binding affinity to certain enzyme targets, including kinases and transcription factors, due to the strong π-stacking interactions facilitated by the aromatic system. The difluoro substitution pattern further modulates these interactions by introducing electron-withdrawing effects, which can fine-tune the pharmacophoric properties of the molecule.

In the context of modern drug discovery, 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline has been explored as a precursor for developing novel therapeutic agents. For instance, researchers have investigated its potential in designing small-molecule inhibitors for cancer-related targets. The fluorine atoms' ability to influence metabolic pathways has been leveraged to create derivatives with prolonged half-lives and improved bioavailability. Additionally, the aminooxy group has been utilized to construct peptidomimetics, expanding the compound's utility beyond traditional small-molecule drug design.

The synthesis of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic aromatic substitution (SNAr) on a pre-functionalized difluorobenzene derivative followed by protection-deprotection strategies to install the aminooxy functionality. Recent synthetic methodologies have focused on improving yields and reducing side reactions through catalytic approaches, such as transition-metal-catalyzed cross-coupling reactions. These advancements underscore the growing interest in fluorinated heterocycles as privileged scaffolds in medicinal chemistry.

From a mechanistic standpoint, 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline exhibits interesting reactivity patterns that make it a compelling candidate for further investigation. The aminoxy group can participate in intramolecular cyclization reactions under specific conditions, leading to fused heterocyclic systems. Such structural motifs are often found in biologically active compounds and may contribute to the pharmacological profile of derivatives derived from this scaffold. Moreover, computational studies have suggested that the electron-deficient nature of the difluoro substituents enhances electrophilic aromatic substitution reactions, allowing for further derivatization at other positions on the aromatic ring.

The pharmaceutical relevance of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline has been further supported by experimental evidence from preclinical studies. In vitro assays have demonstrated its interaction with various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. While these preliminary findings are promising, additional research is needed to fully elucidate its therapeutic potential and safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The future direction of research on 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline may involve exploring its role in modulating protein-protein interactions (PPIs), which are increasingly recognized as key targets for drug intervention. The combination of fluorine substitution and polar functional groups like the aminooxy moiety makes this compound well-suited for disrupting aberrant PPI networks associated with diseases such as cancer and neurodegeneration. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline (CAS No: 2228607-15-4) represents a structurally intriguing compound with broad applicability in pharmaceutical research. Its unique combination of fluorinated aromaticity and versatile functional groups positions it as a valuable building block for developing next-generation therapeutics. As our understanding of molecular interactions advances,this compound will continue to inspire innovative approaches in drug discovery,offering new hope for addressing unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.